N-Ethyl-N-(2-hydroxyethyl)-4-formyl-3-hydroxyaniline

• IUPAC Name: 4-[ethyl(2-hydroxyethyl)amino]-2-hydroxybenzaldehyde
• InChI: InChI=1S/C11H15NO3/c1-2-12(5-6-13)10-4-3-9(8-14)11(15)7-10/h3-4,7-8,13,15H,2,5-6H2,1H3
• InChI Key: IZTUMTUNOOYWQB-UHFFFAOYSA-N
• Canonical SMILES: CCN(CCO)C1=CC(=C(C=C1)C=O)O
• Molecular Formula: C11H15NO3
• Molecular Weight: 209.24 g/mol

Description

N-Ethyl-N-(2-hydroxyethyl)-4-formyl-3-hydroxyaniline is a useful research compound. Its molecular formula is C11H15NO3 and its molecular weight is 209.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 29.8 g (0.1 mole) of 3-acetoxy-N-(2-acetoxyethyl)-N-ethyl-4-formylaniline in 175 mL of methanol was added a solution of 17.5 g of sodium hydroxide in 175 mL of water. The mixture was stirred at room temperature overnight. Most of the methanol in the reaction mixture was evaporated with a rotary evaporator and the residue was diluted to 300 mL with water. The pH was adjusted to 6.5-7.0 by adding conc. HC1 (ca. 15-20 mL) slowly. The mixture was then extracted with ether (400 mL×3). The combined ether extracts were dried over MgSO4 and evaporated with a rotary evaporator to give 20.19 g (95%) of the product.